Ethyl 3-oxo-3-[3-(trifluoromethoxy)phenyl]propanoate

• IUPAC Name: ethyl 3-oxo-3-[3-(trifluoromethoxy)phenyl]propanoate
• InChI: InChI=1S/C12H11F3O4/c1-2-18-11(17)7-10(16)8-4-3-5-9(6-8)19-12(13,14)15/h3-6H,2,7H2,1H3
• InChI Key: BYWKMBMLXUJXQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CC(=CC=C1)OC(F)(F)F
• Molecular Formula: C12H11F3O4
• DSSTOX Substance ID: DTXSID10441521
• Molecular Weight: 276.21 g/mol
• CAS No.: 642451-74-9

Description

Ethyl 3-oxo-3-[3-(trifluoromethoxy)phenyl]propanoate, also known as 3-oxo-3-[3-(trifluoromethoxy)phenyl]propanoic acid ethyl ester, is a synthetic organic compound with a molecular formula of C11H9F3O3. It is a colorless, volatile liquid with a slight odor. It is a versatile compound used in a variety of scientific applications.

Scientific Research Applications

Polymorphism in Pharmaceutical Compounds

A study by Vogt et al. (2013) focused on polymorphic forms of a compound closely related to Ethyl 3-oxo-3-[3-(trifluoromethoxy)phenyl]propanoate. They utilized spectroscopic and diffractometric techniques to characterize these forms, which presented challenges for analytical and physical characterization due to their similar spectra and diffraction patterns. This research is significant for understanding the polymorphism in pharmaceutical compounds, which can affect drug formulation and stability (Vogt, Williams, Johnson, & Copley, 2013).

Enzymatic Resolution and Chiral Synthesis

Fadnavis et al. (2006) conducted a study where they used a variant of this compound in the enzymatic resolution to synthesize enantiomerically pure compounds. The research demonstrates the utility of such compounds in producing enantiomerically pure products, essential in pharmaceutical synthesis (Fadnavis, Radhika, & Devi, 2006).

Novel Crown Ethers Synthesis

A study by Bulut and Erk (2001) involved the synthesis of novel crown ethers using a derivative of this compound. These crown ethers have potential applications in chemistry and material science due to their ability to bind specific cations, which can be useful in various industrial and research settings (Bulut & Erk, 2001).

Antimicrobial Activity Research

Mathada and Mathada (2009) synthesized compounds using this compound derivatives and tested their antimicrobial activity. This research is vital for the development of new antibacterial and antifungal agents, which is a crucial area in medical research and pharmaceutical development (Mathada & Mathada, 2009).

Electrochemical Oxidation Studies

Goyal et al. (1987) investigated the electrochemical oxidation of a compound similar to this compound. This study provides insights into the electrochemical properties of such compounds, which can be applicable in electrochemical sensors and other technologies (Goyal, Rajeshwari, & Mathur, 1987).